Cas no 1361877-60-2 (5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl)

• Product Name: 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl
• CAS No: 1361877-60-2
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4994178
• Update Time: 2025-06-08

5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl

• Inchi： 1S/C13H8Cl4/c14-7-8-1-2-10(15)6-13(8)9-3-11(16)5-12(17)4-9/h1-6H,7H2
• InChI Key： VHXVKNVQBHEIHO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl

Professional Introduction to Compound with CAS No. 1361877-60-2 and Product Name: 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl

The compound with the CAS number 1361877-60-2 and the product name 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and synthetic organic chemistry. The presence of multiple chlorine atoms and a chloromethyl group in its structure suggests a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent research in the field of medicinal chemistry has highlighted the importance of halogenated biphenyl derivatives in the development of novel therapeutic agents. The 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl molecule, with its distinct chloro and chloromethyl substituents, exhibits properties that make it particularly useful in the design of small-molecule inhibitors and other pharmacologically active compounds. The chlorine atoms can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions, which are fundamental to modern synthetic methodologies.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl structure allows for facile functionalization at multiple sites, enabling chemists to tailor the molecule for specific biological targets. This flexibility is particularly valuable in the context of drug discovery, where precision and efficiency are paramount. The compound’s ability to serve as a building block for more complex structures has been demonstrated in several recent studies, where it was used to synthesize novel analogs with enhanced biological activity.

In addition to its synthetic utility, the 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl has shown promise in preliminary pharmacological studies. Researchers have explored its potential as a lead compound for the development of new drugs targeting various diseases. The halogenated biphenyl core is known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability, which are critical factors in drug design. Further investigation into its biological activity is warranted to fully elucidate its therapeutic potential.

The synthesis of 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl involves several key steps that highlight modern organic synthesis techniques. The process typically begins with the preparation of a biphenyl derivative followed by selective chlorination and functionalization at specific positions. Advanced methods such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloromethyl group with high regioselectivity. These synthetic strategies not only demonstrate the compound’s synthetic accessibility but also showcase the power of contemporary chemical methodologies.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and properties of 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These simulations have helped researchers predict potential binding modes and optimize drug-like properties, thereby accelerating the drug discovery process. The integration of computational tools with experimental techniques has become indispensable in modern pharmaceutical research.

The environmental impact of halogenated compounds is another important consideration in their development and application. While halogens can enhance biological activity, they also raise questions about persistence and toxicity. However, recent research has shown that careful design and synthesis can mitigate these concerns. For instance, strategies such as using biodegradable derivatives or designing compounds that undergo controlled degradation have been explored. These approaches ensure that the benefits of halogenated compounds are realized without compromising environmental safety.

In conclusion, 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl (CAS No. 1361877-60-2) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable tool for synthesizing novel therapeutic agents. With ongoing research focusing on its biological activity and synthetic applications, this compound is poised to contribute significantly to advancements in drug development. As our understanding of molecular interactions continues to evolve, compounds like 5'-Chloro-2'-chloromethyl-3,5-dichloro-biphenyl will undoubtedly play a crucial role in shaping the future of medicinal chemistry.